4-(3-Amino-2-methoxy-phenyl)-thiophene-2-carboxylic acid

• Molecular Formula: C12H11NO3S
• Molecular Weight: 249.29 g/mol
• IUPAC Name: 4-(3-amino-2-methoxyphenyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H11NO3S/c1-16-11-8(3-2-4-9(11)13)7-5-10(12(14)15)17-6-7/h2-6H,13H2,1H3,(H,14,15)
• InChI Key: CQTMNFPHXCCOLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1N)C2=CSC(=C2)C(=O)O

Description

4-(3-Amino-2-methoxy-phenyl)-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H11NO3S and its molecular weight is 249.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(3-Nitro-2-methoxy-phenyl)-thiophene-2-carboxylic acid 19a (400 mg, 1.45 mmol) was dissolved in 30 mL of ethyl acetate followed by addition of 100 mg of palladium on carbon (10%) and ammonium formate (360 mg, 5.8 mmol). The mixture was heated to reflux for 3 hours. The mixture was filtered and concentrated under reduced pressure to obtain the title compound 4-(3-amino-2-methoxy-phenyl)-thiophene-2-carboxylic acid 19b (410 mg) as a brown oil, which was directly used in the next step.